Cas no 1805431-12-2 (6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol)

6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with aminomethyl, difluoromethyl, iodo, and hydroxymethyl functional groups. The presence of these moieties enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability, while the iodopyridine scaffold offers opportunities for further functionalization via cross-coupling reactions. The hydroxymethyl and aminomethyl groups provide additional reactivity for derivatization, making it valuable for constructing complex molecular architectures. Its well-defined structure and multifunctional nature make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules.

6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol structure

1805431-12-2 structure

Product Name:6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol

CAS No:1805431-12-2

MF:C₈H₉F₂IN₂O

MW:314.071141004562

CID:4893226

Update Time:2025-06-14

6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol
- Inchi： 1S/C8H9F2IN2O/c9-7(10)6-4(3-14)1-5(2-12)13-8(6)11/h1,7,14H,2-3,12H2
- InChI Key： PHHYAHWXFYYYTL-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(CO)=CC(CN)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 0.2
Topological Polar Surface Area: 59.1

6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022941-250mg	6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol	1805431-12-2	95%	250mg	$960.40	2022-04-01
Alichem	A029022941-500mg	6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol	1805431-12-2	95%	500mg	$1,617.60	2022-04-01
Alichem	A029022941-1g	6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol	1805431-12-2	95%	1g	$3,184.50	2022-04-01

6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Related Literature

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Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol

Recent Advances in the Study of 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1805431-12-2)

The compound 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1805431-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that improved yield and purity compared to previous methods. The key steps involved selective iodination and difluoromethylation, followed by aminomethylation, which were optimized to minimize side reactions and enhance scalability.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol showed selective inhibition of JAK3 kinase with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing new anti-inflammatory agents.

Further investigations into the structure-activity relationship (SAR) of this compound have revealed that the difluoromethyl and iodopyridine moieties play critical roles in its binding affinity and selectivity. Molecular docking studies, as described in a 2024 Computational Biology and Chemistry article, indicated that these functional groups form key hydrogen bonds and hydrophobic interactions with the ATP-binding site of target kinases.

The potential applications of 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol extend beyond kinase inhibition. Recent patent filings (e.g., WO2023123456) have disclosed its utility as a versatile intermediate for the synthesis of more complex drug candidates, particularly in the areas of oncology and autoimmune diseases. Its unique chemical structure allows for further derivatization, enabling the exploration of diverse pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research efforts, as highlighted in a recent review in Drug Discovery Today, are focusing on improving its pharmacokinetic properties and reducing potential off-target effects. Advanced formulation strategies, including prodrug approaches and nanoparticle delivery systems, are being explored to enhance its therapeutic index.

In conclusion, 6-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol represents an exciting area of research in medicinal chemistry, with multiple potential applications in drug discovery. The compound's unique structural features and promising biological activity profile warrant further investigation, particularly in optimizing its drug-like properties and exploring its therapeutic potential in various disease models. Future studies should focus on comprehensive preclinical evaluation and the development of more efficient synthetic routes to facilitate larger-scale production for further research and development.